Cas no 5467-15-2 (ethyl N,N-bis(2-chloroethyl)carbamate)

• Product Name: ethyl N,N-bis(2-chloroethyl)carbamate
• CAS No: 5467-15-2
• Molecular Formula: C₇H₁₃NO₂Cl₂
• Molecular Weight: 214.08962
• CID: 372838
• PubChem ID: 21635

ethyl N,N-bis(2-chloroethyl)carbamate Properties

Names and Identifiers

• Carbamic acid,N,N-bis(2-chloroethyl)-, ethyl ester
• ethyl N,N-bis(2-chloroethyl)carbamate
• AG-F-90471
• Bis-(2-chlor-aethyl)-carbamidsaeure-aethylester
• bis-(2-chloro-ethyl)-carbamic acid ethyl ester
• Bis(2-chloroethyl)carbamic acid ethyl ester
• Bis-< 2-chlor-ethyl> -carbamidsaeure-ethylester
• BRN 1100678
• CARBAMIC ACID, BIS(2-CHLOROETHYL)-, ETHYL ESTER
• ethyl bis(2-chloroethyl)carbamate
• Ethyl N,N-bis(2-chlorethyl)carbamat
• LEO 287C
• MCV 55b
• Urethane mustard
• DTXSID70203127
• C7H13Cl2NO2
• EthylN,N-bis(2-chloroethyl)carbamate
• LKVXSBPPCRGKIF-UHFFFAOYSA-N
• SCHEMBL2272442
• NSC27135
• CS-0348197
• UNII-MFC9H74WS2
• EN300-121086
• NSC 27135
• Carbamic acid, N,N-bis(2-chloroethyl)-, ethyl ester
• AKOS005216028
• MFC9H74WS2
• NSC-27135
• 4-04-00-00453 (Beilstein Handbook Reference)
• 5467-15-2

• InChIKey： LKVXSBPPCRGKIF-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H13Cl2NO2/c1-2-12-7(11)10(5-3-8)6-4-9/h2-6H2,1H3
• SMILES： CCOC(=O)N(CCCl)CCCl

Computed Properties

• Exact Mass: 213.03249
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 6
• Monoisotopic Mass: 213.0323340g/mol
• Heavy Atom Count: 12
• Complexity: 127
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• LogP: 1.92250
• PSA: 29.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitrogen mustard compounds